Cas no 1261881-48-4 (4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261881-48-4
• MF: C₁₃H₈BrF₂NO₂
• MW: 328.108929634094
• CID: 4988874
• Update Time: 2025-06-07

4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO2/c14-10-2-1-9(7-11(10)19-13(15)16)12(18)8-3-5-17-6-4-8/h1-7,13H
• InChI Key： AFWRFTBUFUIPKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C2C=CN=CC=2)=O)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine

Introduction to 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261881-48-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine, identified by the chemical identifier CAS No. 1261881-48-4, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules characterized by the fusion of a pyridine core with a benzoyl group substituted at the 4-position by a bromo atom and at the 3-position by a difluoromethoxy group. Such structural motifs are frequently explored in the design of novel bioactive agents, owing to their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The pyridine moiety is a privileged scaffold in drug discovery, renowned for its versatility in forming hydrogen bonds and participating in metal coordination, which enhances its binding affinity to biological targets. In contrast, the benzoyl group appended to the pyridine ring introduces additional pharmacophoric elements that can further refine the compound's interaction with biological systems. The presence of both bromo and difluoromethoxy substituents on the benzoyl component introduces halogen atoms, which are well-documented for their ability to enhance metabolic stability and binding affinity through halogen bonding interactions. These structural features collectively contribute to the compound's potential as a lead compound in therapeutic development.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such molecules with high precision. For instance, molecular docking studies have suggested that 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine may interact with enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. The electron-withdrawing nature of the difluoromethoxy group and the electrophilic character of the bromo atom on the benzoyl moiety are expected to modulate electronic distributions, thereby influencing binding interactions.

The pharmaceutical industry has been increasingly leveraging such structurally complex molecules for their potential therapeutic applications. For example, derivatives of pyridine-benzoyl compounds have shown promise in preclinical studies as inhibitors of kinases and other enzyme targets implicated in cancer progression. The specific substitution pattern of 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine may confer selectivity against certain isoforms of kinases, reducing off-target effects—a critical consideration in drug development.

In addition to its potential as an enzyme inhibitor, this compound has also been explored as a building block for more complex drug candidates. Its modular structure allows for facile modifications at multiple positions, enabling medicinal chemists to optimize potency, selectivity, and pharmacokinetic properties. The benzoyl-pyridine scaffold is particularly amenable to further derivatization through reactions such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, which can introduce additional functional groups or heterocycles into the molecule.

The synthesis of 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Modern synthetic methodologies have enabled more efficient access to such compounds compared to traditional approaches. For instance, palladium-catalyzed coupling reactions have streamlined the introduction of both bromo and difluoromethoxy substituents onto the benzene ring, while transition-metal-catalyzed C-H activation strategies have allowed for direct functionalization without extensive pre-functionalization steps.

From a regulatory perspective, compounds like 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their biological activity and potential toxicological effects. These studies provide critical data for determining whether such compounds advance into human clinical trials—a crucial step in bringing new therapies to patients.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process by enabling rapid evaluation of large libraries of compounds for biological activity. While HTS has been instrumental in identifying hits with promising initial activity, subsequent optimization efforts often rely on detailed structural analysis and computational modeling to refine potency and selectivity. The unique structural features of 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine, including its pyridine-benzoyl core and halogenated substituents, make it an attractive candidate for such optimization strategies.

In conclusion, 4-(4-Bromo-3-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261881-48-4) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of pharmacophoric elements—such as the pyridine core, benzoyl group, bromo substituent, difluoromethoxy group,—make it a versatile scaffold for developing novel bioactive agents. As research continues to uncover new therapeutic targets and advanced synthetic methodologies emerge, this compound is poised to play an important role in future drug discovery efforts.